Cas no 87453-67-6 (Benzene, 1,2-bis(propylthio)-)

• Product Name: Benzene, 1,2-bis(propylthio)-
• CAS No: 87453-67-6
• MF: C₁₂H₁₈S₂
• MW: 226.401320934296
• CID: 656170
• PubChem ID: 14491174
• Update Time: 2025-04-19

Benzene, 1,2-bis(propylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-bis(propylthio)-
• 1,2-bis(propylsulfanyl)benzene
• 87453-67-6
• ortho-bis-propylthiobenzene
• DTXSID20560914
• SCHEMBL10350653
• PPIRURJVDBXEIJ-UHFFFAOYSA-N

• Inchi： 1S/C12H18S2/c1-3-9-13-11-7-5-6-8-12(11)14-10-4-2/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： PPIRURJVDBXEIJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1SCCC)CCC

Computed Properties

• Exact Mass: 226.08499292g/mol
• Monoisotopic Mass: 226.08499292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 50.6Ų